8-Chloro-2-hydroxymethyl-7-methoxymethylquinoline

• Molecular Formula: C12H12ClNO2
• Molecular Weight: 237.68 g/mol
• IUPAC Name: [8-chloro-7-(methoxymethyl)quinolin-2-yl]methanol
• InChI: InChI=1S/C12H12ClNO2/c1-16-7-9-3-2-8-4-5-10(6-15)14-12(8)11(9)13/h2-5,15H,6-7H2,1H3
• InChI Key: HOBDMVRSROHDDO-UHFFFAOYSA-N
• Canonical SMILES: COCC1=C(C2=C(C=CC(=N2)CO)C=C1)Cl

Description

8-Chloro-2-hydroxymethyl-7-methoxymethylquinoline is a useful research compound. Its molecular formula is C12H12ClNO2 and its molecular weight is 237.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Referring to FIG. 20, NaBH4 (0.0028 g, 0.074 mmol) was added to a solution of 9c (0.0397 g, 0.158 mmol) in ethanol (4 mL). The mixture was stirred for 20 min. The solvent was evaporated, and the resulting solid residue was dissolved in chloroform, then washed with water (×2) followed by brine, dried over MgSO4, and concentrated to afford 10c (0.0396 g, 0.156 mmol, 99%) as a white, crystalline solid (mp 84-87° C.): 1H NMR (CDCl3) δ 8.09 (1H, d, J=8.4 Hz), 7.71 (1H, d, J=8.8 Hz), 7.52 (1H, d, J=9.2 Hz), 7.24 (1H, d, J=8.4 Hz), 5.41 (2H, s), 4.94 (2H, s) 3.58 (3H, s); 13C NMR (CDCl3) δ 160.3, 154.2, 144.1, 137.2, 127.0, 124.4, 120.0, 117.4, 117.2, 95.7, 64.4, 56.8; FTIR (neat) 3342, 2925, 1615, 1155, 1005, 835, 781 cm−1; MS (ESI) m/z calculated for (C12H12ClNO3+H)+ 254 (35Cl) and 256 (37Cl), found 254 (35Cl) and 256 (37Cl); HRMS (ESI) m/z calculated for (C12H12ClNO3+H)+ 254.0584 (35Cl) and 256.0554 (37Cl), found 254.0577 (35Cl) and 256.0546 (37Cl).